Cas no 1821738-55-9 (ethyl (2S)-2-amino-3-(3-chloro-4-fluorophenyl)propanoate)
ethyl (2S)-2-amino-3-(3-chloro-4-fluorophenyl)propanoate Chemical and Physical Properties
Names and Identifiers
-
- ethyl (2S)-2-amino-3-(3-chloro-4-fluorophenyl)propanoate
- EN300-11717862
- 1821738-55-9
-
- Inchi: 1S/C11H13ClFNO2/c1-2-16-11(15)10(14)6-7-3-4-9(13)8(12)5-7/h3-5,10H,2,6,14H2,1H3/t10-/m0/s1
- InChI Key: PAOAYIYMDFSXOP-JTQLQIEISA-N
- SMILES: ClC1=C(C=CC(=C1)C[C@@H](C(=O)OCC)N)F
Computed Properties
- Exact Mass: 245.0618845g/mol
- Monoisotopic Mass: 245.0618845g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 240
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 52.3Ų
ethyl (2S)-2-amino-3-(3-chloro-4-fluorophenyl)propanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-11717862-0.05g |
ethyl (2S)-2-amino-3-(3-chloro-4-fluorophenyl)propanoate |
1821738-55-9 | 0.05g |
$1584.0 | 2023-07-06 | ||
| Enamine | EN300-11717862-0.1g |
ethyl (2S)-2-amino-3-(3-chloro-4-fluorophenyl)propanoate |
1821738-55-9 | 0.1g |
$1660.0 | 2023-07-06 | ||
| Enamine | EN300-11717862-0.25g |
ethyl (2S)-2-amino-3-(3-chloro-4-fluorophenyl)propanoate |
1821738-55-9 | 0.25g |
$1735.0 | 2023-07-06 | ||
| Enamine | EN300-11717862-0.5g |
ethyl (2S)-2-amino-3-(3-chloro-4-fluorophenyl)propanoate |
1821738-55-9 | 0.5g |
$1811.0 | 2023-07-06 | ||
| Enamine | EN300-11717862-1.0g |
ethyl (2S)-2-amino-3-(3-chloro-4-fluorophenyl)propanoate |
1821738-55-9 | 1.0g |
$1887.0 | 2023-07-06 | ||
| Enamine | EN300-11717862-2.5g |
ethyl (2S)-2-amino-3-(3-chloro-4-fluorophenyl)propanoate |
1821738-55-9 | 2.5g |
$3696.0 | 2023-07-06 | ||
| Enamine | EN300-11717862-5.0g |
ethyl (2S)-2-amino-3-(3-chloro-4-fluorophenyl)propanoate |
1821738-55-9 | 5.0g |
$5470.0 | 2023-07-06 | ||
| Enamine | EN300-11717862-10.0g |
ethyl (2S)-2-amino-3-(3-chloro-4-fluorophenyl)propanoate |
1821738-55-9 | 10.0g |
$8110.0 | 2023-07-06 | ||
| Enamine | EN300-11717862-50mg |
ethyl (2S)-2-amino-3-(3-chloro-4-fluorophenyl)propanoate |
1821738-55-9 | 50mg |
$983.0 | 2023-10-03 | ||
| Enamine | EN300-11717862-100mg |
ethyl (2S)-2-amino-3-(3-chloro-4-fluorophenyl)propanoate |
1821738-55-9 | 100mg |
$1031.0 | 2023-10-03 |
ethyl (2S)-2-amino-3-(3-chloro-4-fluorophenyl)propanoate Related Literature
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
Additional information on ethyl (2S)-2-amino-3-(3-chloro-4-fluorophenyl)propanoate
Comprehensive Overview of Ethyl (2S)-2-amino-3-(3-chloro-4-fluorophenyl)propanoate (CAS No. 1821738-55-9)
Ethyl (2S)-2-amino-3-(3-chloro-4-fluorophenyl)propanoate, with the CAS number 1821738-55-9, is a chiral amino acid ester derivative that has garnered significant attention in pharmaceutical and biochemical research. This compound is characterized by its unique structural features, including a chloro-fluorophenyl group and an ethyl ester moiety, which contribute to its versatility in drug discovery and development. Researchers are increasingly interested in this molecule due to its potential applications in designing enzyme inhibitors, peptide mimetics, and small-molecule therapeutics.
The growing demand for chiral building blocks in asymmetric synthesis has made compounds like ethyl (2S)-2-amino-3-(3-chloro-4-fluorophenyl)propanoate highly valuable. Its stereospecificity and functional group compatibility make it an ideal candidate for constructing complex molecular architectures. Recent studies have explored its role in modulating protein-protein interactions and targeting GPCRs (G-protein-coupled receptors), which are hot topics in modern drug development. Additionally, its fluorinated aromatic ring enhances metabolic stability, a property highly sought after in pharmacokinetic optimization.
In the context of green chemistry and sustainable synthesis, researchers are investigating eco-friendly methods to produce ethyl (2S)-2-amino-3-(3-chloro-4-fluorophenyl)propanoate. Techniques such as biocatalysis and flow chemistry are being explored to reduce waste and improve yield. This aligns with the broader industry trend toward environmentally friendly synthesis, a topic frequently searched in academic and industrial forums. The compound's scalability and purity are also critical factors for its adoption in large-scale pharmaceutical manufacturing.
Another area of interest is the compound's potential in central nervous system (CNS) drug development. Its ability to cross the blood-brain barrier (BBB) due to its lipophilic properties makes it a promising scaffold for neuroactive agents. This is particularly relevant given the rising global focus on neurodegenerative diseases and mental health disorders, which are frequently searched topics in medical and scientific communities. Researchers are also examining its utility in prodrug design, where the ethyl ester group can be hydrolyzed in vivo to release the active drug.
The analytical characterization of ethyl (2S)-2-amino-3-(3-chloro-4-fluorophenyl)propanoate involves advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the compound's optical purity and structural integrity, which are crucial for its application in preclinical studies. The compound's stability under various conditions is also a key consideration, as it impacts storage and handling protocols.
In summary, ethyl (2S)-2-amino-3-(3-chloro-4-fluorophenyl)propanoate (CAS No. 1821738-55-9) is a multifaceted compound with broad applications in medicinal chemistry and drug discovery. Its unique structural attributes, combined with its potential in CNS therapeutics and sustainable synthesis, make it a subject of ongoing research and innovation. As the scientific community continues to explore its capabilities, this compound is poised to play a pivotal role in advancing precision medicine and targeted therapy.
1821738-55-9 (ethyl (2S)-2-amino-3-(3-chloro-4-fluorophenyl)propanoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)